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molecular formula C12H11ClO4 B8367157 3,5-Dimethoxy-4-(2-propynyloxy)benzoyl chloride

3,5-Dimethoxy-4-(2-propynyloxy)benzoyl chloride

Cat. No. B8367157
M. Wt: 254.66 g/mol
InChI Key: DJWYDJVTYUPYES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07902400B2

Procedure details

To 100 ml of toluene were added 13.0 g of 4-(2-propynyloxy)-3,5-dimethoxybenzoic acid, 9.5 g of thionyl chloride and 50 mg of DMF and the mixture obtained was heated under reflux for 3 hours. Then, the reaction mixture was concentrated. The solid obtained was washed with hexane to obtain 12.0 g of 4-(2-propynyloxy)-3,5-dimethoxybenzoyl chloride represented by the formula:
Name
4-(2-propynyloxy)-3,5-dimethoxybenzoic acid
Quantity
13 g
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
9.5 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
50 mg
Type
catalyst
Reaction Step One
Name
toluene
Quantity
100 mL
Type
solvent
Reaction Step One
Name
4-(2-propynyloxy)-3,5-dimethoxybenzoyl chloride

Identifiers

REACTION_CXSMILES
[CH2:1]([O:4][C:5]1[C:13]([O:14][CH3:15])=[CH:12][C:8]([C:9](O)=[O:10])=[CH:7][C:6]=1[O:16][CH3:17])[C:2]#[CH:3].S(Cl)([Cl:20])=O>CN(C=O)C.C1(C)C=CC=CC=1>[CH2:1]([O:4][C:5]1[C:13]([O:14][CH3:15])=[CH:12][C:8]([C:9]([Cl:20])=[O:10])=[CH:7][C:6]=1[O:16][CH3:17])[C:2]#[CH:3]

Inputs

Step One
Name
4-(2-propynyloxy)-3,5-dimethoxybenzoic acid
Quantity
13 g
Type
reactant
Smiles
C(C#C)OC1=C(C=C(C(=O)O)C=C1OC)OC
Name
thionyl chloride
Quantity
9.5 g
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
DMF
Quantity
50 mg
Type
catalyst
Smiles
CN(C)C=O
Name
toluene
Quantity
100 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the mixture obtained
TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 3 hours
Duration
3 h
CONCENTRATION
Type
CONCENTRATION
Details
Then, the reaction mixture was concentrated
CUSTOM
Type
CUSTOM
Details
The solid obtained
WASH
Type
WASH
Details
was washed with hexane

Outcomes

Product
Name
4-(2-propynyloxy)-3,5-dimethoxybenzoyl chloride
Type
product
Smiles
C(C#C)OC1=C(C=C(C(=O)Cl)C=C1OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 12 g
YIELD: CALCULATEDPERCENTYIELD 85.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.